(2,3-dihydro-1H-benzo[d]imidazo[1,2-a]imidazol-1-yl)(5-(furan-2-yl)isoxazol-3-yl)methanone

• IUPAC Name: 1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl-[5-(furan-2-yl)-1,2-oxazol-3-yl]methanone
• InChI: InChI=1S/C17H12N4O3/c22-16(12-10-15(24-19-12)14-6-3-9-23-14)21-8-7-20-13-5-2-1-4-11(13)18-17(20)21/h1-6,9-10H,7-8H2
• InChI Key: IAUVTVKBXFOFSV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=NC3=CC=CC=C3N21)C(=O)C4=NOC(=C4)C5=CC=CO5
• Molecular Formula: C17H12N4O3
• Molecular Weight: 320.30 g/mol

Description

Synthesis Analysis

The synthesis of imidazole containing compounds has been widely studied. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Imidazole has become an important synthon in the development of new drugs.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole containing compounds show a broad range of chemical and biological properties. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Synthesis and Chemical Properties

Imidazole and Benzimidazole Addition to Quinones : Research on the addition of imidazole and benzimidazole to quinones has led to the isolation and identification of various hydroquinones. These compounds, including 2,3-bis(benzimidazol-1'-yl)-1,4-dihydroxybenzene, exhibit a mix of meso and d,l isomers. NMR spectroscopy and AM1 semiempirical calculations have been utilized to establish the structure of the isomers, both in solid state and in solution (Escolástico et al., 1994).

Biological Applications

Amino Acid Compounds as Corrosion Inhibitors : Amino acid compounds have been synthesized and studied as inhibitors for steel corrosion in acidic solutions. These inhibitors, including 1-(1H-benzo[d]imidazole-2-yl)-N-((furan-2-yl)methylene)methanamine, exhibit mixed-type inhibition behavior and adsorb onto the steel surface following Langmuir adsorption isotherm (Yadav et al., 2015).

Antioxidant and Antimicrobial Activities

Synthesis, Antioxidant, and Antimicrobial Activities : New series of compounds, including 2-(1,5,6-trimethyl-1H-benzo[d]imidazole-2-carbonyl)-2,3-dihydro-1H-pyrazole-4-carbonitriles, have been synthesized and evaluated for their antioxidant and antimicrobial activities. These compounds have shown significant activities against various pathogens, demonstrating the potential for therapeutic applications (Bassyouni et al., 2012).

Materials Science

Oligobenzimidazoles for Electronic Applications : Benzimidazole-based oligomers have been synthesized and characterized for their electrical, optical, electrochemical, and thermal properties. These materials show promising applications in electronics due to their optical and electrical conductivity properties, influenced by the doping level and the structural features of the oligomers (Anand & Muthusamy, 2018).

Future Directions

The future directions for this compound could involve further exploration and experimentation due to its unique structure and properties. Given the wide range of biological activities exhibited by imidazole derivatives, there is potential for the development of new drugs.